Cas no 343322-66-7 (5-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid)

• Product Name: 5-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid
• CAS No: 343322-66-7
• MF: C₁₂H₈F₃NO₂S
• MW: 287.257632255554
• MDL: MFCD09032996
• CID: 842353
• PubChem ID: 16109202
• Update Time: 2025-11-06

5-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-Methyl-2-(4-(trifluoromethyl)phenyl)thiazole-4-carboxylic acid
• 4-Thiazolecarboxylic acid, 5-methyl-2-[4-(trifluoromethyl)phenyl]-
• 5-methyl-2-[4-(trifluoromethyl)phenyl]-1,3-thiazole-4-carboxylic acid
• 5-methyl-2-(4-trifluoromethylphenyl)-thiazole-4-carboxylic acid
• 5-METHYL-2-(4-TRIFLUOROMETHYL-PHENYL)-THIAZOLE-4-CARBOXYLIC ACID
• AG-F-16850
• AK115622
• CTK4H2163
• KB-197987
• MolPort-005-940-490
• 5-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid
• AKOS015965065
• EN300-126191
• MFCD09032996
• 343322-66-7
• DTXSID60582978
• Z1495932497
• CS-0308637
• YLDCVMXOMGMKIA-UHFFFAOYSA-N

• MDL： MFCD09032996
• Inchi： 1S/C12H8F3NO2S/c1-6-9(11(17)18)16-10(19-6)7-2-4-8(5-3-7)12(13,14)15/h2-5H,1H3,(H,17,18)
• InChI Key： YLDCVMXOMGMKIA-UHFFFAOYSA-N
• SMILES： S1C(C)=C(C(=O)O)N=C1C1C=CC(C(F)(F)F)=CC=1

Computed Properties

• Exact Mass: 287.02300
• Monoisotopic Mass: 287.02278416g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 342
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.8
• Topological Polar Surface Area: 78.4Ų

Experimental Properties

• PSA: 78.43000
• LogP: 3.83550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Trifluoromethylbenzenes

Additional information on 5-methyl-2-4-(trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid

5-Methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic Acid: A Comprehensive Overview

The compound with CAS No. 343322-66-7, known as 5-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid, is a significant molecule in the field of organic chemistry and pharmacology. This compound belongs to the class of thiazole derivatives, which have garnered considerable attention due to their diverse biological activities and potential applications in drug discovery. The thiazole ring serves as a versatile scaffold for the attachment of various functional groups, making this compound a valuable candidate for further research and development.

Recent studies have highlighted the importance of thiazole derivatives in medicinal chemistry, particularly their role as inhibitors of key enzymes and receptors involved in diseases such as cancer, inflammation, and neurodegenerative disorders. The trifluoromethyl group attached to the phenyl ring in this compound contributes to its unique physicochemical properties, including enhanced stability and lipophilicity. These attributes make it an ideal candidate for exploring its potential as a therapeutic agent.

The synthesis of 5-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid involves a multi-step process that includes the formation of the thiazole ring followed by functionalization with the methyl and trifluoromethyl groups. Researchers have optimized synthetic routes to improve yield and purity, ensuring that this compound is readily available for further studies. The use of advanced techniques such as microwave-assisted synthesis and catalytic processes has significantly streamlined the production of this compound.

In terms of biological activity, this compound has shown promising results in preclinical studies. For instance, it has demonstrated potent anti-inflammatory properties by inhibiting cyclooxygenase (COX) enzymes, which are key players in inflammation. Additionally, its ability to modulate signaling pathways associated with cancer cell proliferation suggests its potential as an anticancer agent. Recent findings also indicate that this compound may exhibit neuroprotective effects, making it a potential candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's.

The structural features of 5-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid play a crucial role in its biological activity. The thiazole ring provides a rigid framework that facilitates interactions with target proteins, while the trifluoromethyl group enhances molecular stability and bioavailability. Furthermore, the carboxylic acid group can undergo various chemical modifications, enabling researchers to explore its potential as a prodrug or a delivery system for other therapeutic agents.

From an industrial perspective, this compound is being evaluated for its application in agrochemicals due to its potential as a herbicide or fungicide. Its ability to inhibit key enzymes involved in plant growth regulation makes it a promising candidate for crop protection products. However, further studies are required to assess its environmental impact and safety profile before it can be commercialized.

In conclusion, 5-methyl-2-(4-trifluoromethyl)phenyl-1,3-thiazole-4-carboxylic acid represents a valuable addition to the arsenal of bioactive compounds with potential applications in medicine and agriculture. Its unique structure and diverse biological activities make it an attractive target for further research. As advancements in synthetic methods and biological screening continue to evolve, this compound is poised to play a significant role in the development of novel therapeutic agents.